Cas no 2229603-43-2 (3-(4-methylpiperidin-4-yl)oxyquinoline)

• Product Name: 3-(4-methylpiperidin-4-yl)oxyquinoline
• CAS No: 2229603-43-2
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 5923262
• PubChem ID: 165702074
• Update Time: 2025-05-20

3-(4-methylpiperidin-4-yl)oxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methylpiperidin-4-yl)oxy]quinoline
• Quinoline, 3-[(4-methyl-4-piperidinyl)oxy]-
• 3-(4-methylpiperidin-4-yl)oxyquinoline
• 2229603-43-2
• EN300-1781512

• Inchi： 1S/C15H18N2O/c1-15(6-8-16-9-7-15)18-13-10-12-4-2-3-5-14(12)17-11-13/h2-5,10-11,16H,6-9H2,1H3
• InChI Key： VGVJEVGIIMDAJK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(OC2(C)CCNCC2)C=1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 389.0±32.0 °C(Predicted)
• pka: 9.82±0.10(Predicted)

Additional information on 3-(4-methylpiperidin-4-yl)oxyquinoline

3-(4-Methylpiperidin-4-yl)oxyquinoline: A Comprehensive Overview

The compound with CAS No. 2229603-43-2, commonly referred to as 3-(4-methylpiperidin-4-yl)oxyquinoline, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a quinoline core with a 4-methylpiperidin-4-yl substituent. The quinoline moiety, a bicyclic aromatic system, is known for its versatile reactivity and wide range of applications in drug discovery and materials science. The 4-methylpiperidin-4-yl group, on the other hand, introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers in various disciplines.

Recent studies have highlighted the potential of 3-(4-methylpiperidin-4-yl)oxyquinoline in the development of novel therapeutic agents. Researchers have explored its role as a scaffold for designing antitumor agents, where the compound has shown promising activity against various cancer cell lines. The integration of the quinoline ring with the piperidine derivative allows for enhanced bioavailability and selectivity, making it a valuable candidate for drug design. Moreover, its ability to interact with specific biological targets has been extensively investigated, leading to insights into its mechanism of action and potential therapeutic applications.

In addition to its pharmacological significance, 3-(4-methylpiperidin-4-yl)oxyquinoline has also been studied for its electronic properties. The molecule's conjugated system contributes to its optical and electronic characteristics, which are advantageous in the field of optoelectronics. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its use in large-scale applications. For instance, researchers have reported the use of this compound as a building block for constructing advanced materials with tailored properties, such as organic semiconductors and light-emitting diodes (LEDs).

The synthesis of 3-(4-methylpiperidin-4-yl)oxyquinoline involves a series of well-defined steps that ensure high yields and purity. Key strategies include the use of coupling reactions, such as Suzuki-Miyaura coupling, which allow for precise control over the molecule's structure. Furthermore, recent advancements in green chemistry have led to the development of more sustainable synthesis routes, reducing environmental impact while maintaining product quality. These methods not only enhance the scalability of production but also align with current trends toward environmentally friendly chemical processes.

From a structural perspective, 3-(4-methylpiperidin-4-yl)oxyquinoline exhibits a high degree of symmetry and rigidity due to its bicyclic framework. This property is particularly beneficial in applications requiring molecular recognition and self-assembling behaviors. For example, studies have demonstrated that this compound can form supramolecular assemblies under specific conditions, which could be exploited in the design of new materials with unique physical properties.

In conclusion, 3-(4-methylpiperidin-4-yl)oxyquinoline is a multifaceted compound with significant potential across diverse fields. Its unique combination of structural features and functional groups makes it an invaluable tool for researchers in drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.